Cas no 2034329-40-1 (N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 2034329-40-1
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5334203
• Update Time: 2025-05-19

N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2-methoxyphenoxy)acetamide
• N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-2-(2-methoxyphenoxy)acetamide
• N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C18H19N3O4/c1-23-16-4-2-3-5-17(16)25-13-18(22)19-7-8-21-11-15(10-20-21)14-6-9-24-12-14/h2-6,9-12H,7-8,13H2,1H3,(H,19,22)
• InChI Key： DDUNXUCJHFVBRH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CC(NCCN1C=C(C=N1)C1=COC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 423
• XLogP3: 1.8
• Topological Polar Surface Area: 78.5

Additional information on N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide

N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide: A Comprehensive Overview of Its Properties and Applications

N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide (CAS No: 2034329-40-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique molecular structure combining furan and pyrazole moieties, exhibits promising potential in various pharmaceutical applications. Its acetamide backbone further enhances its versatility, making it a subject of ongoing research.

The molecular structure of N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide includes a furan-3-yl group attached to a pyrazole ring, which is linked to an ethyl chain terminating in an acetamide functional group. This arrangement is further modified by a 2-methoxyphenoxy substituent, contributing to its distinct chemical properties. Researchers are particularly interested in its potential as a bioactive molecule, given its structural similarity to compounds known for their therapeutic effects.

In recent years, the demand for novel heterocyclic compounds like N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide has surged, driven by the need for innovative treatments in areas such as neurological disorders and inflammatory diseases. The compound's ability to interact with specific biological targets makes it a candidate for further exploration in drug development. Its furan and pyrazole components are known to exhibit anti-inflammatory and antioxidant properties, which are highly sought after in modern pharmacology.

From a synthetic chemistry perspective, N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide presents an interesting challenge due to its complex structure. Researchers have developed optimized protocols for its synthesis, ensuring high yields and purity. The compound's stability under various conditions has also been studied, making it a reliable candidate for further preclinical studies. Its solubility in common organic solvents further facilitates its use in laboratory settings.

The applications of N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide extend beyond pharmaceuticals. It has shown potential in material science, particularly in the development of functional polymers and coatings. Its unique chemical properties allow it to act as a building block for more complex materials, offering enhanced performance characteristics. This versatility underscores its importance in both academic and industrial research.

As the scientific community continues to explore the potential of N-{2-4-(furan-3-yl)-1H-pyrazol-1-ylethyl}-2-(2-methoxyphenoxy)acetamide, its role in addressing current health and technological challenges becomes increasingly evident. With ongoing advancements in synthetic methodologies and a deeper understanding of its mechanistic pathways, this compound is poised to make significant contributions to multiple fields. Researchers and industry professionals alike are keen to unlock its full potential, making it a focal point of contemporary chemical research.